Cas no 647838-54-8 (L-Arginine,L-alanyl-L-alanyl-L-prolyl-L-threonyl-L-seryl-L-leucylglycyl-L-prolyl-)

• Product Name: L-Arginine,L-alanyl-L-alanyl-L-prolyl-L-threonyl-L-seryl-L-leucylglycyl-L-prolyl-
• CAS No: 647838-54-8
• MF: C₃₇H₆₄N₁₂O₁₂
• MW: 868.977268218994
• CID: 416944
• Update Time: 2024-01-29

L-Arginine,L-alanyl-L-alanyl-L-prolyl-L-threonyl-L-seryl-L-leucylglycyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine,L-alanyl-L-alanyl-L-prolyl-L-threonyl-L-seryl-L-leucylglycyl-L-prolyl-
• L-Arginine, L-alanyl-L-alanyl-L-prolyl-L-threonyl-L-seryl-L-leucylglycyl-L-prolyl- (9CI)

• Inchi： 1S/C37H64N12O12/c1-18(2)15-23(30(54)42-16-27(52)48-13-7-10-25(48)32(56)44-22(36(60)61)9-6-12-41-37(39)40)45-31(55)24(17-50)46-34(58)28(21(5)51)47-33(57)26-11-8-14-49(26)35(59)20(4)43-29(53)19(3)38/h18-26,28,50-51H,6-17,38H2,1-5H3,(H,42,54)(H,43,53)(H,44,56)(H,45,55)(H,46,58)(H,47,57)(H,60,61)(H4,39,40,41)/t19-,20-,21+,22-,23-,24-,25-,26-,28-/m0/s1
• InChI Key： UBEDPCGGGFFMJW-AZTCCHIJSA-N
• SMILES： C(O)(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H]1CCCN1C(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 868.47712

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• PSA: 380.9
• pka: 3.60±0.21(Predicted)